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Compound of Interest

Compound Name: Boc-NH-PEG8-C2-Br

Cat. No.: B8268430 Get Quote

Essential Safety and Handling Guide for Boc-
NH-PEG8-C2-Br
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Boc-NH-PEG8-C2-Br. Adherence to these guidelines is critical for

ensuring laboratory safety and procedural accuracy.

Hazard Identification and Safety Data Summary
Boc-NH-PEG8-C2-Br is a PEG-based PROTAC (Proteolysis Targeting Chimera) linker. While

comprehensive toxicological data is not available, the Safety Data Sheet (SDS) and the

chemical structure indicate specific hazards that must be managed. The compound is classified

as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].
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Identifier Value

Chemical Name
tert-butyl (2-

bromoethyl(oxy)ethoxy)ethyl)carbamate

CAS Number Not available

Molecular Formula C23H46BrNO10

Molecular Weight 576.52 g/mol

GHS Classification

Acute Toxicity, Oral (Category 4), H302; Acute

Aquatic Toxicity (Category 1), H400; Chronic

Aquatic Toxicity (Category 1), H410[1]

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Precautionary Statements
P264, P270, P273, P301+P312, P330, P391,

P501[1]

Storage
Short term (days to weeks): 0 - 4 °C, dry and

dark. Long term (months to years): -20 °C.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling Boc-NH-PEG8-C2-Br to minimize

exposure risk.
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Protection Type Required PPE Specifications and Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles must be worn at all

times. A face shield is required

when handling larger

quantities or when there is a

splash hazard.

Hand Protection
Double-gloving with chemical-

resistant gloves

Wear two pairs of powder-free

nitrile or neoprene gloves. The

alkyl bromide component

necessitates robust chemical

resistance. Change gloves

immediately if contaminated,

and every 30-60 minutes

during prolonged handling.

Body Protection
Chemical-resistant laboratory

coat

A long-sleeved, impermeable

lab coat that closes in the back

is required to protect against

skin contact.

Respiratory Protection Certified chemical fume hood

All handling of the solid

compound and its solutions

must be performed in a

certified chemical fume hood to

prevent inhalation of any

aerosols or vapors.

Experimental Protocols: Step-by-Step Guidance
Given that PEGylated compounds can be hygroscopic, proper technique is crucial to ensure

accuracy and safety.

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary equipment: spatulas, weigh paper or boat, and pre-labeled vials.
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Don all required PPE as specified in the table above.

Weighing Procedure:

Place an analytical balance inside the chemical fume hood if possible, away from direct

airflow to ensure accuracy.

If a balance cannot be placed inside the hood, pre-weigh a sealed container (e.g., a vial

with a cap) outside the hood.

Inside the fume hood, carefully transfer the desired amount of Boc-NH-PEG8-C2-Br to the

pre-weighed container.

Seal the container before removing it from the fume hood to re-weigh.

Repeat the addition and weighing steps until the target weight is achieved.

Dissolving the Compound:

Add the desired solvent to the container with the weighed Boc-NH-PEG8-C2-Br inside the

chemical fume hood.

Cap the container and mix by vortexing or sonicating until fully dissolved.

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Immediate Response:

Alert all personnel in the immediate area and evacuate if necessary.

If the substance has contacted skin or eyes, flush immediately with copious amounts of

water for at least 15 minutes and seek medical attention.

Spill Containment and Cleanup:

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or a spill pillow.
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Work from the outside of the spill inwards to prevent spreading.

Once the material is fully absorbed, carefully scoop the absorbent mixture into a labeled,

sealable hazardous waste container.

Decontamination:

Wipe down the spill area and any contaminated equipment with a detergent solution,

followed by a rinse with 70% ethanol or isopropanol.

Place all cleaning materials into the hazardous waste container.

Disposal Plan
Proper disposal of Boc-NH-PEG8-C2-Br and its waste is crucial due to its aquatic toxicity.

Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all local

and institutional regulations for chemical waste

disposal.

Contaminated Labware (e.g., pipette tips, vials)

Place in a designated hazardous waste

container lined with a plastic bag. The container

should be clearly labeled with the contents.

Liquid Waste (Solutions containing the

compound)

Collect in a dedicated, labeled hazardous waste

container for halogenated organic waste. Do not

pour down the drain. The container should be

kept closed when not in use.

Contaminated PPE
Dispose of used gloves and other disposable

PPE in the designated hazardous waste stream.

Workflow for Handling Boc-NH-PEG8-C2-Br
The following diagram illustrates the standard workflow for safely handling Boc-NH-PEG8-C2-
Br in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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